Cas no 63645-76-1 (Hexadecanoic acid, 2-(2-methylphenoxy)-)

• Product name: Hexadecanoic acid, 2-(2-methylphenoxy)-
• CAS No: 63645-76-1
• MF: C₂₃H₃₈O₃
• MW: 362.54602766037
• CID: 1654872

Hexadecanoic acid, 2-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-(2-methylphenoxy)-

• Inchi： 1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-19-22(23(24)25)26-21-18-16-15-17-20(21)2/h15-18,22H,3-14,19H2,1-2H3,(H,24,25)
• InChI Key： VMPWJKJHWWWGQM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC=C1C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.28224

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Melting Point: 68 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 476.3±20.0 °C(Predicted)
• PSA: 46.53
• pka: 3.25±0.10(Predicted)